Potassium oleate

• IUPAC Name: potassium;(Z)-octadec-9-enoate
• InChI: InChI=1S/C18H34O2.K/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h9-10H,2-8,11-17H2,1H3,(H,19,20);/q;+1/p-1/b10-9-
• InChI Key: MLICVSDCCDDWMD-KVVVOXFISA-M
• Canonical SMILES: CCCCCCCCC=CCCCCCCCC(=O)[O-].[K+]
• Isomeric SMILES: CCCCCCCC/C=C\CCCCCCCC(=O)[O-].[K+]
• Molecular Formula: C18H33KO2
• DSSTOX Substance ID: DTXSID0025949
• Molecular Weight: 320.6 g/mol
• Physical Description: Potassium oleate appears as brown solid or clear to amber liquid with a soapy odor. Sinks and mixes slowly with water. (USCG, 1999), Dry Powder; Liquid; Other Solid, Yellowish, brownish, or grey-tan solid or brown liquid; [HSDB] Brown solid or clear to amber liquid; [CAMEO] Beige powder; [MSDSonline]
• Flash Point: 140 °F CC
• Solubility: greater than or equal to 100 mg/mL at 70 °F (NTP, 1992), 25 G/100 CC OF COLD WATER; SOL IN HOT WATER; 4.315 G/100 CC ALCOHOL @ 13.5 °C; 100 G/100 CC ALCOHOL @ 50 °C; 3.5 G/100 CC ETHER @ 35 °C
• Density: greater than 1.1 at 68 °F (solid or liquid) (USCG, 1999), GREATER THAN 1.1 @ 20 °C
• Color/Form: YELLOWISH OR BROWNISH, SOFT MASS OR CRYSTALS, BROWN SOLID OR LIQUID, GRAY-TAN PASTE
• CAS RN: 143-18-0
• Melting Point: Starts to decompose at approximately 428 °F (NTP, 1992), FREEZING POINT: 455-464 °F= 235-240 °C= 508-513 DEG K

Description

Potassium oleate is a compound that has been studied in various contexts due to its interesting properties and applications. It is known to form micellar structures in aqueous solutions and has been investigated for its potential in enhancing the production of light olefins from CO2 hydrogenation , as well as for its bactericidal effects . The compound has also been examined for its role in the formation of coordination polymers and in the synthesis of nanorods .

Synthesis Analysis

The synthesis of this compound can be achieved through the reaction of oleic acid with potassium hydroxide. In the context of research, it has been used as a ligand to control the synthesis of β-NaYF4:Yb,Er nanorods, where the amount of this compound influences the aspect ratio of the nanocrystals . Additionally, it has been involved in the thermal treatment with oleic acid to produce nanoparticles of a new potassium coordination polymer .

Molecular Structure Analysis

This compound's molecular structure allows it to participate in various interactions and form different structures. For instance, in the study of a potassium coordination polymer, the potassium ions exhibit a coordination number of seven, and the structure is stabilized by a hydrogen bonding network and π-π stacking interactions . The molecular structure of this compound also facilitates the formation of micelles, which can transition from spherical to wormlike upon the addition of potassium chloride .

Chemical Reactions Analysis

This compound is involved in several chemical reactions. It can enhance the production of light olefins from CO2 hydrogenation when added to Fe-Co bimetallic catalysts . It also reacts with olefin oxides in the presence of potassium iron carbonylates to produce terminal olefins and internal olefins through reduction and isomerization . Furthermore, gamma irradiation of deaerated aqueous this compound leads to the formation of various products, including stearate and hydroxystearate, through a series of radical reactions .

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound have been extensively studied. Its ability to form micelles and the transition to wormlike micelles upon the addition of salts has been characterized using techniques like small-angle neutron scattering and cryogenic transmission electron microscopy . The lateral diffusion coefficient of this compound in the lamellar phase has been measured using NMR spin echo methods, indicating its mobility within certain phases . The viscoelastic properties of its solutions have been analyzed, revealing different exponential dependences of viscosity on surfactant concentration and the applicability of the Maxwell model to describe its rheological behavior .

Scientific Research Applications

• Micelle Formation and Rheology : Potassium oleate can form wormlike micelles in aqueous solutions, which are sensitive to additives like potassium chloride (KCl) and sodium polystyrenesulfonate (PSS). These micelles exhibit interesting rheological properties, such as a viscosity increase upon KCl addition and partial growth into rodlike micelles in the presence of PSS (Flood et al., 2005).

• Agricultural Applications : In agriculture, this compound is used to improve the nutrient content and seed composition in crops like soybeans. It has been shown to affect the concentration of minerals in leaves and seeds, as well as alter the percentages of proteins, oils, and fatty acids in soybean seeds (Pande, Goli, & Bellaloui, 2014).

• Medical and Antibacterial Use : this compound exhibits bactericidal effects against various bacteria, including Staphylococcus aureus and Escherichia coli, and can remove biofilms. It also shows reduced cytotoxicity towards mammalian cells, indicating potential use in medical applications like wound cleaning (Kawahara et al., 2019).

• Material Science and Nanotechnology : In material science, this compound is utilized in the synthesis of nanomaterials, such as β-NaYF4:Yb,Er nanorods. It acts as a ligand, influencing the aspect ratio and crystal growth, and assists in phase transition in nanocrystals (Tian, Tao, Zhang, & Sun, 2013).

• Food Industry Applications : In the food industry, this compound has been explored for its effects on the drying characteristics of corn, influencing drying rates and quality parameters (Doymaz & Pala, 2003).

• Chemical Engineering and Manufacturing : this compound serves as an inhibitor in chemical processes, such as in the chemical mechanical polishing (CMP) of copper, balancing etching and planarization (Yang et al., 2020).

Mechanism of Action

Target of Action

Potassium oleate, a salt of oleic acid, primarily targets the cell membranes of organisms. It is particularly effective against soft-bodied insects such as aphids, whiteflies, and mealybugs . In the realm of cosmetics and personal care products, this compound acts as an emulsifier, preventing the ingredients in these products from separating into separate chemicals .

Mode of Action

The lipophilic carbon chains of the fatty acids in this compound penetrate and disrupt the lipoprotein matrix of the insects’ cellular membranes . This membrane disruption leads to the evacuation of cellular contents, causing the cell to dehydrate and die . In cosmetic products, this compound reduces the surface tension of a liquid, acting as a surfactant .

Biochemical Pathways

The biosynthesis of oleic acid, a component of this compound, involves the action of the enzyme stearoyl-CoA 9-desaturase acting on stearoyl-CoA .

Result of Action

The primary result of this compound’s action is the death of targeted cells, leading to the death of the organism. For example, in insects, this results in effective pest control . In cosmetic products, this compound helps maintain the stability and consistency of the product .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For example, its effectiveness as an insecticide can vary depending on the insect species and stage of development . In addition, the degradation rate of this compound in the environment can be influenced by factors such as soil composition and microbial activity .

Safety and Hazards

Inhalation of dust causes irritation of nose and throat, coughing, and sneezing. Ingestion causes mild irritation of mouth and stomach. Contact with eyes causes irritation. It is recommended to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.

Q & A

ANone: Potassium oleate exhibits diverse interactions depending on the target and application. For example:

• In influenza viruses: this compound interacts directly with hemagglutinin (HA) proteins on the viral envelope, leading to viral inactivation. This electrical interaction proves more effective than the hydrophobic interaction of other surfactants like sodium lauryl ether sulfate (SLES) and sodium lauryl sulfate (SLS). []
• In bacteria: this compound demonstrates potent bactericidal activity against various bacteria, including Staphylococcus aureus and Escherichia coli. It effectively disrupts bacterial cell membranes, causing significant reductions in viability. []
• In chemical mechanical polishing: this compound acts as a corrosion inhibitor by adsorbing onto metal surfaces like copper, forming a protective passivation film. This inhibits excessive etching and promotes a smoother surface finish. [, ]

ANone: this compound is the potassium salt of oleic acid.

• Spectroscopic data: Fourier transform infrared (FTIR) spectroscopy reveals characteristic peaks associated with the carboxylate group and the carbon-carbon double bond present in the oleate molecule. [, , ]

ANone: this compound demonstrates versatility in its applications and performance under various conditions:

• Rubber Foam Production: In the Dunlop method, varying this compound concentrations significantly influence the density and compression properties of the resulting natural rubber foam. []
• Calcium Carbonate Formation: this compound acts as a surface-active agent, influencing the nucleation and growth of calcium carbonate crystals. Its presence, along with sodium polyacrylate (NaPAA), reduces particle size in bulk solutions and affects crystal structure and morphology both in bulk and on hard surfaces. []
• Lyotropic Liquid Crystals: this compound forms various lyotropic liquid crystalline mesophases in aqueous systems, with the phase behavior influenced by temperature, water content, and the presence of co-surfactants like decanol. [, , , ]
• Microemulsion Formation: this compound acts as a surfactant in microemulsions, stabilizing the oil and water interface. Its combination with a non-ionic surfactant (Tween-20) and a co-surfactant (di-ethylene glycol) broadens the range of stable microemulsion formation. []
• Control of Fire Ants: this compound exhibits insecticidal properties against fire ants (Solenopsis invicta), with its effectiveness influenced by concentration, temperature, and contact time. []
• Chrysanthemum Cuttings: Dipping chrysanthemum cuttings in this compound solution before planting does not effectively control two-spotted spider mites (Tetranychus urticae). []

A: While computational studies specifically focusing on this compound are limited in the provided research, the field of computational chemistry offers valuable tools for investigating its properties and interactions. Molecular dynamics simulations can provide insights into the self-assembly behavior of this compound in solution, particularly in the formation of micelles and other supramolecular structures. [, ]

ANone: The structure of this compound, with its long hydrophobic tail (oleic acid chain) and hydrophilic head (potassium carboxylate), directly influences its properties:

ANone: this compound generally exhibits good stability under appropriate storage conditions:

ANone: Yes, several alternatives and substitutes exist for this compound, each with its own set of advantages and disadvantages:

• Other Fatty Acid Salts: Sodium laurate and potassium caprate are examples of fatty acid salts with insecticidal properties, though their efficacy can vary compared to this compound. []

ANone: Research on this compound benefits from a range of tools and resources:

• Microscopy Techniques: Electron microscopy, including cryo-TEM, allows visualization of this compound aggregates, revealing their size, shape, and internal structure. [, , , ]
• Scattering Techniques: Small-angle neutron scattering (SANS) provides information about the size, shape, and interactions of this compound micelles in solution. [, , , ]
• Spectroscopy: FTIR spectroscopy helps characterize the chemical structure and interactions of this compound molecules. [, , ]

ANone: this compound has a long history of use, with its early applications primarily focusing on its soap-like properties. Over time, research has expanded to explore its role in various fields:

• Mid-20th Century: Research focused on understanding its physicochemical properties, such as its ability to form liquid crystals and microemulsions. [, ]
• Recent Developments: this compound has gained attention for its potential in drug delivery, antimicrobial applications, and as a green alternative to synthetic surfactants. []

ANone: Research on this compound bridges various disciplines, fostering collaboration and innovation:

• Biology and Medicine: Its antimicrobial and antiviral properties make this compound a promising candidate for developing new therapeutic strategies. [, ]